Cas no 80413-78-1 (Urea,N,N'-bis(4-methoxycyclohexyl)-N-nitroso-, [trans(trans)]- (9CI))
80413-78-1 structure
Product Name:Urea,N,N'-bis(4-methoxycyclohexyl)-N-nitroso-, [trans(trans)]- (9CI)
CAS No:80413-78-1
MF:C15H27N3O4
MW:313.392584085464
CID:730532
PubChem ID:328101
Update Time:2025-04-19
Urea,N,N'-bis(4-methoxycyclohexyl)-N-nitroso-, [trans(trans)]- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Urea,N,N'-bis(4-methoxycyclohexyl)-N-nitroso-, [trans(trans)]- (9CI)
- NSC-305718
- NSC305718
- 1,3-bis(4-methoxycyclohexyl)-1-nitrosourea
- DTXSID50316688
- 80413-78-1
-
- Inchi: 1S/C15H27N3O4/c1-21-13-7-3-11(4-8-13)16-15(19)18(17-20)12-5-9-14(22-2)10-6-12/h11-14H,3-10H2,1-2H3,(H,16,19)
- InChI Key: LNFZBZIGHZWQND-UHFFFAOYSA-N
- SMILES: O(C)C1CCC(CC1)N(C(NC1CCC(CC1)OC)=O)N=O
Computed Properties
- Exact Mass: 313.2
- Monoisotopic Mass: 313.2
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 364
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 80.2Ų
Experimental Properties
- Density: 1.28
- Refractive Index: 1.578
Urea,N,N'-bis(4-methoxycyclohexyl)-N-nitroso-, [trans(trans)]- (9CI) Related Literature
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
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